Cas no 125369-26-8 (Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate)

Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Properties

Names and Identifiers

• Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
• Benzenepropanoic acid,4-(methoxycarbonyl)-a-oxo-, methyl ester
• METHYL 4-METHOXYCARBONYLBENZOYLACETATE
• 4-(Methoxycarbonyl)-alpha-oxobenzenepropanoic acid methyl ester
• 125369-26-8
• SCHEMBL9577945
• BS-14819
• CS-0162607
• A847972
• IMMMSKONVUQOBM-UHFFFAOYSA-N
• methyl4-(3-methoxy-2,3-dioxopropyl)benzoate
• methyl p-methoxycarbonylphenylpyruvate
• Benzenepropanoic acid, 4-(methoxycarbonyl)-alpha-oxo-, methyl ester
• AKOS022397251
• methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate
• +Expand

• InChIKey： PAGMDUGVIOXELP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O5/c1-16-11(14)7-10(13)8-3-5-9(6-4-8)12(15)17-2/h3-6H,7H2,1-2H3
• SMILES： COC(=O)CC(C1C=CC(C(OC)=O)=CC=1)=O

Computed Properties

• Exact Mass: 236.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 236.068
• Heavy Atom Count: 17
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• LogP: 1.21900
• PSA: 69.67000
• Refractive Index: 1.516
• Boiling Point: 350.3ºC at 760mmHg
• Melting Point: 81-86 °C
• Flash Point: 154.8ºC
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: NA
• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),